Cas no 874758-84-6 (2-Chloro-4-(pyrrolidin-1-yl)pyridine)

• Product Name: 2-Chloro-4-(pyrrolidin-1-yl)pyridine
• CAS No: 874758-84-6
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD09032267
• CID: 1024828
• PubChem ID: 11672780
• Update Time: 2025-05-21

2-Chloro-4-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(pyrrolidin-1-yl)pyridine
• 2-chloro-4-pyrrolidin-1-ylpyridine
• SCHEMBL24126771
• CS-0456633
• F70158
• ZJB75884
• MFCD09032267
• AKOS006291363
• BS-24019
• A862577
• DTXSID50470375
• 2-Chloro-4-pyrrolidinopyridine
• 874758-84-6
• MB06828
• 2-chloro-4-pyrrolidin-1-yl-pyridine
• DB-355684

• MDL： MFCD09032267
• Inchi： 1S/C9H11ClN2/c10-9-7-8(3-4-11-9)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2
• InChI Key： BCJAIBOGGBWBGP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)N1CCCC1

Computed Properties

• Exact Mass: 182.06100
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 316.5±27.0 °C at 760 mmHg
• Flash Point: 145.2±23.7 °C
• PSA: 16.13000
• LogP: 2.40020
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Chloro-4-(pyrrolidin-1-yl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Chloro-4-(pyrrolidin-1-yl)pyridine

2-Chloro-4-(pyrrolidin-1-yl)pyridine: A Comprehensive Overview

2-Chloro-4-(pyrrolidin-1-yl)pyridine (CAS No. 874758-84-6) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its pyridine ring substituted with a chlorine atom and a pyrrolidine group, exhibits unique chemical properties and potential applications in drug discovery and materials science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and functional versatility.

The synthesis of 2-Chloro-4-(pyrrolidin-1-yl)pyridine involves a multi-step process that typically begins with the chlorination of a pyridine derivative. The subsequent introduction of the pyrrolidine group is achieved through nucleophilic substitution or coupling reactions, depending on the desired regioselectivity. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

One of the most promising areas of application for 2-Chloro-4-(pyrrolidin-1-yl)pyridine is in the development of bioactive molecules. Studies have shown that this compound exhibits moderate to high binding affinity towards certain G-protein coupled receptors (GPCRs), making it a valuable lead compound in drug design. For instance, recent research has highlighted its potential as an antagonist for the serotonin 5-HT receptor family, which is implicated in various neuropsychiatric disorders such as depression and anxiety.

In addition to its pharmacological applications, 2-Chloro-4-(pyrrolidin-1-yl)pyridine has also been investigated for its role in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. For example, palladium complexes derived from this compound have demonstrated high efficiency in cross-coupling reactions, a key area in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Chloro-4-(pyrrolidin-1-yl)pyridine. Quantum mechanical calculations have revealed that the presence of the pyrrolidine group significantly alters the electron distribution on the pyridine ring, enhancing its nucleophilic character. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its reactivity under various reaction conditions.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of 2-Chloro-4-(pyrrolidin-1-yl)pyridine are topics of growing interest. Researchers are actively exploring biodegradation mechanisms to ensure that this compound can be safely integrated into industrial processes without posing risks to ecosystems. Preliminary studies suggest that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its environmental footprint.

In conclusion, 2-Chloro-4-(pyrrolidin-1-ylium) pyridinium chloride (CAS No. 874758846) stands as a testament to the ongoing advancements in heterocyclic chemistry. Its diverse applications across pharmacology, catalysis, and materials science underscore its importance as a versatile building block in modern chemical research. As new methodologies and technologies continue to emerge, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.